![molecular formula C17H19N7 B6442618 9-cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine CAS No. 2422370-14-5](/img/structure/B6442618.png)
9-cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine is a purine derivative that has been used in a variety of scientific research applications. It is a small organic molecule that has a wide range of biochemical and physiological effects.
Scientific Research Applications
Anti-Tubercular Agents
This compound could potentially be used in the development of anti-tubercular agents . A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . This suggests that similar compounds, such as “9-cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine”, could also have potential anti-tubercular applications.
Drug Development
The structure and properties of “9-cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine” suggest that it could be used in drug development . The compound’s molecular formula, molar mass, and other physical and chemical properties could be useful in the design and synthesis of new drugs .
Mechanism of Action
Target of Action
Similar compounds have been known to target bacterial dna synthesis by blocking the subunit a of dna gyrase enzyme .
Mode of Action
It’s likely that it interacts with its targets by binding to the active site, thereby inhibiting the function of the target enzyme .
Biochemical Pathways
Similar compounds have been shown to interfere with dna synthesis, which could potentially affect a wide range of downstream processes, including cell division and protein synthesis .
Pharmacokinetics
Similar compounds have been shown to have good bioavailability and are widely distributed in the body .
Result of Action
Inhibition of dna synthesis can lead to cell death, particularly in rapidly dividing cells .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 9-cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its ability to interact with its target .
properties
IUPAC Name |
9-cyclopropyl-6-(4-pyridin-2-ylpiperazin-1-yl)purine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N7/c1-2-6-18-14(3-1)22-7-9-23(10-8-22)16-15-17(20-11-19-16)24(12-21-15)13-4-5-13/h1-3,6,11-13H,4-5,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVZBHZNKFKLPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=NC3=C2N=CN=C3N4CCN(CC4)C5=CC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.